Cas no 50896-54-3 (Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester)

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester structure
50896-54-3 structure
Product Name:Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester
CAS No:50896-54-3
MF:C11H16O3S
MW:228.307942390442
CID:366927
PubChem ID:11075166
Update Time:2025-04-19

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester
    • (S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate
    • [(2S)-butan-2-yl] 4-methylbenzenesulfonate
    • (+)-(S)-(Butan-2-yl)-toluol-4-sulfonat
    • (S)-(+)-1-methylpropyl p-toluenesulfonate
    • (S)-(+)-2-butyl tosylate
    • (S)-1-methylpropyl toluene-p-sulphonate
    • (S)-butan-2-yl p-toluenesulfonate
    • (S)-sec-butyl 4-methylbenzenesulfonate
    • (S)-sec-butyl p-toluenesulfonate
    • I09-0747
    • DTXSID00454327
    • SCHEMBL3838479
    • (S)-2-(4-Methylphenyl)sulfonyloxy-butane
    • 50896-54-3
    • MFCD03093937
    • AKOS015897624
    • Inchi: 1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3/t10-/m0/s1
    • InChI Key: AYHWQTQILBGWRN-JTQLQIEISA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H](C)CC

Computed Properties

  • Exact Mass: 228.08200
  • Monoisotopic Mass: 228.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.123 g/mL at 25 °C(lit.)
  • Boiling Point: 139-141 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.504(lit.)
  • PSA: 51.75000
  • LogP: 3.57960
  • Solubility: Not determined

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester Security Information

  • Hazardous Material transportation number:UN 1760 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S27-S36-S37-S39
  • Hazardous Material Identification: C
  • Risk Phrases:R34

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.